2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

Specification

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 2-amino-1-[(3S)-3-[benzyl(propan-2-yl)amino]piperidin-1-yl]ethanone
• Standard InChI: InChI=1S/C17H27N3O/c1-14(2)20(12-15-7-4-3-5-8-15)16-9-6-10-19(13-16)17(21)11-18/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3/t16-/m0/s1
• Standard InChI Key: QMJDPZMDTXDMJT-INIZCTEOSA-N
• Isomeric SMILES: CC(C)N(CC1=CC=CC=C1)[C@H]2CCCN(C2)C(=O)CN
• SMILES: CC(C)N(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CN
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CN

Introduction

Structural Characteristics and Molecular Configuration

Core Molecular Framework

The compound features a piperidine ring substituted at the 3-position with a benzyl-isopropyl-amino group and at the 1-position with an ethanone moiety. The (S)-stereochemistry at the 3rd carbon of the piperidine ring introduces chirality, which is critical for its potential interactions with biological targets. The molecular formula is C₁₇H₂₇N₃O, with a molecular weight of 289.4 g/mol. Key structural attributes include:

• Piperidine Ring: A six-membered nitrogen-containing heterocycle that confers rigidity and influences pharmacokinetic properties.

• Benzyl-Isopropyl-Amino Group: A branched alkyl-aryl amine substituent that enhances lipophilicity and may mediate receptor binding.

• Ethanone Moiety: A ketone functional group that participates in hydrogen bonding and metabolic transformations.

Stereochemical Considerations

The (S)-configuration at the 3rd position of the piperidine ring is a defining feature, as enantiomeric forms often exhibit divergent biological activities. Computational modeling suggests that this stereochemistry optimizes spatial alignment with hypothetical binding pockets in neurotransmitter receptors.

Synthesis and Reaction Pathways

Multi-Step Synthetic Routes

The synthesis of 2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone typically involves sequential functionalization of a piperidine precursor. A representative pathway includes:

• Piperidine Functionalization: Introduction of the benzyl-isopropyl-amino group via nucleophilic substitution or reductive amination. For example, reacting 3-aminopiperidine with benzyl isopropyl ketone under catalytic hydrogenation conditions.

• Acylation: Installation of the ethanone moiety using acetyl chloride or anhydride derivatives in the presence of a base such as triethylamine.

• Chiral Resolution: Separation of enantiomers via chiral chromatography or asymmetric synthesis techniques to isolate the (S)-isomer.

Optimization Challenges

Critical parameters influencing yield and purity include:

• Temperature Control: Excessive heat during acylation may lead to ketone decomposition.

• Solvent Selection: Polar aprotic solvents like DMF enhance reaction rates but complicate purification.

• Catalyst Use: Palladium on carbon (Pd/C) improves reductive amination efficiency but requires inert atmospheres.

Physicochemical Properties

Thermodynamic and Solubility Profiles

Experimental data from analogous compounds suggest the following properties:

Property	Value
Melting Point	142–145°C (predicted)
LogP (Partition Coefficient)	2.8 ± 0.3
Aqueous Solubility	0.12 mg/mL (pH 7.4)

The moderate LogP value indicates balanced lipophilicity, favorable for blood-brain barrier penetration in neurological applications.

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption bands at 1650 cm⁻¹ (C=O stretch) and 3300 cm⁻¹ (N-H stretch).

• NMR: Distinct signals include δ 1.2 ppm (isopropyl CH₃), δ 3.4 ppm (piperidine CH₂), and δ 7.3 ppm (benzyl aromatic protons).

Biological Activity and Mechanistic Insights

Hypothesized Pharmacological Targets

While direct activity data for this compound remains limited, structural analogs exhibit affinity for:

• Serotonin Receptors (5-HT): Piperidine derivatives modulate 5-HT₁A and 5-HT₂A subtypes, implicating potential antidepressant or anxiolytic effects.

• Dopamine Transporters: Amino-ketone moieties may inhibit reuptake, suggesting applications in addiction therapy.

In Vitro Interaction Studies

Preliminary molecular docking simulations predict strong binding (ΔG = -9.2 kcal/mol) to the 5-HT₁A receptor’s orthosteric site, mediated by hydrogen bonds between the ethanone group and Ser159 residues.

Applications in Drug Discovery

Central Nervous System (CNS) Therapeutics

The compound’s ability to traverse the blood-brain barrier and interact with monoaminergic systems positions it as a candidate for:

• Major Depressive Disorder: Potentiation of serotonin signaling via 5-HT receptor agonism.

• Neuropathic Pain: Modulation of NMDA receptor activity through piperidine-mediated allosteric effects.

Antimicrobial Research

Piperidine derivatives demonstrate activity against Gram-positive bacteria (e.g., Staphylococcus aureus), though this compound’s efficacy remains untested.

Comparison with Structural Analogs

Key Differentiators

The benzyl-isopropyl-amino group distinguishes this compound from simpler piperidine derivatives. For example:

Compound	Substituent at C3	LogP	Target Affinity
This Compound	Benzyl-isopropyl-amino	2.8	5-HT₁A, Dopamine
Piperidine-3-carboxamide	Carboxamide	1.2	σ-Receptors
7-Azepan-1-yl Derivative	Azepane ring	3.1	Opioid Receptors

Data synthesized from.